![molecular formula C14H16N2O5S B5121971 N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide](/img/structure/B5121971.png)
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide, also known as CP-465,022, is a small molecule inhibitor of the orexin-1 receptor. The orexin-1 receptor is a G-protein coupled receptor that is involved in the regulation of sleep-wake cycles, appetite, and reward pathways. CP-465,022 has been extensively studied for its potential therapeutic applications in the treatment of various sleep disorders, addiction, and obesity.
Mechanism of Action
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide selectively binds to the orexin-1 receptor and blocks its activation by endogenous orexin peptides. The orexin-1 receptor is primarily expressed in the hypothalamus and plays a crucial role in the regulation of sleep-wake cycles, appetite, and reward pathways. By blocking the orexin-1 receptor, this compound reduces the activity of these pathways, leading to improved sleep quality, reduced drug-seeking behavior, and decreased food intake.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It selectively blocks the orexin-1 receptor, reducing the activity of the sleep-wake cycle, appetite, and reward pathways. This leads to improved sleep quality, reduced drug-seeking behavior, and decreased food intake. This compound has also been shown to have a favorable safety profile and is well-tolerated in preclinical studies.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide has several advantages for lab experiments. It selectively blocks the orexin-1 receptor, making it a useful tool for studying the role of this receptor in sleep-wake cycles, appetite, and reward pathways. This compound has also been shown to have a favorable safety profile and is well-tolerated in preclinical studies. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide. One area of interest is the development of more potent and selective orexin-1 receptor antagonists. Another area of interest is the use of this compound in combination with other drugs for the treatment of sleep disorders, addiction, and obesity. Additionally, further research is needed to fully understand the role of the orexin-1 receptor in these conditions and to identify potential therapeutic targets for drug development.
Synthesis Methods
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to selectively functionalize the target molecule. The final product is obtained after purification using chromatography techniques.
Scientific Research Applications
N-cyclopropyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications in the treatment of sleep disorders, addiction, and obesity. It has been shown to selectively block the orexin-1 receptor, which plays a crucial role in the regulation of sleep-wake cycles, appetite, and reward pathways. This compound has been shown to improve sleep quality and reduce daytime sleepiness in preclinical studies. It has also been shown to reduce drug-seeking behavior in animal models of addiction and decrease food intake in animal models of obesity.
properties
IUPAC Name |
N-cyclopropyl-5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5S/c1-21-11-5-4-10(16-13(17)6-7-14(16)18)8-12(11)22(19,20)15-9-2-3-9/h4-5,8-9,15H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHVCUUHCIWMHQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C(=O)CCC2=O)S(=O)(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.